Cas no 141679-80-3 (4-Isoxazolepropanoicacid, ethyl ester)

• Product Name: 4-Isoxazolepropanoicacid, ethyl ester
• CAS No: 141679-80-3
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• CID: 101457
• PubChem ID: 45099351
• Update Time: 2025-04-18

4-Isoxazolepropanoicacid, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolepropanoicacid, ethyl ester
• ethyl 3-(1,2-oxazol-4-yl)propanoate
• 141679-80-3
• Ethyl 3-(isoxazol-4-yl)propanoate
• DTXSID70667841

• Inchi： 1S/C8H11NO3/c1-2-11-8(10)4-3-7-5-9-12-6-7/h5-6H,2-4H2,1H3
• InChI Key： ZXJPLZNROKXVHT-UHFFFAOYSA-N
• SMILES： O(CC)C(CCC1C=NOC=1)=O

Computed Properties

• Exact Mass: 169.07389321g/mol
• Monoisotopic Mass: 169.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.8
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters